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Compound of Interest

Compound Name:
4-(4-

Dimethylaminobenzamido)aniline

Cat. No.: B8579839 Get Quote

Disclaimer: Extensive searches for the specific compound 4-(4-
Dimethylaminobenzamido)aniline (IUPAC name: N-(4-aminophenyl)-4-

(dimethylamino)benzamide) did not yield a registered CAS number or detailed, published

experimental data in the public domain. This technical guide will therefore provide a

generalized synthesis protocol for this class of compounds. As a representative example with

available data, a detailed profile of the closely related analog, N-(4-aminophenyl)benzamide, is

included.

Part 1: The Target Compound: 4-(4-
Dimethylaminobenzamido)aniline
While specific data is elusive, the structure of 4-(4-Dimethylaminobenzamido)aniline
suggests its potential as a building block in medicinal chemistry and materials science, owing to

its aniline and substituted benzamide moieties.

Proposed Synthesis
A plausible synthetic route for 4-(4-Dimethylaminobenzamido)aniline can be extrapolated

from standard organic chemistry reactions for amide bond formation and nitro group reduction.

The synthesis would likely proceed in two main steps:
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Amide Formation: Reaction of p-nitroaniline with 4-(dimethylamino)benzoyl chloride.

Nitro Group Reduction: Reduction of the resulting nitro intermediate to the final amino

compound.

Experimental Workflow: General Synthesis
The following diagram illustrates the general workflow for the synthesis of N-(4-aminophenyl)-

benzamide derivatives.
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General Synthesis of N-(4-aminophenyl)-benzamide Derivatives

Start Materials:
- Substituted Benzoic Acid

- p-Nitroaniline

Step 1: Acyl Chloride Formation
- React substituted benzoic acid with thionyl chloride (SOCl₂).

- Reflux the mixture.

Step 2: Amide Coupling
- React the resulting acyl chloride with p-nitroaniline.

- Use a suitable solvent (e.g., DCM) and a base (e.g., triethylamine).

Intermediate:
N-(4-nitrophenyl)-substituted benzamide

Step 3: Nitro Group Reduction
- Reduce the nitro group of the intermediate.

- Common methods: Catalytic hydrogenation (H₂/Pd-C) or reduction with SnCl₂.

Final Product:
N-(4-aminophenyl)-substituted benzamide
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Synthesis of N-(4-Aminophenyl)benzamide (CAS 17625-83-1)

Start Materials:
- Benzoic Acid
- p-Nitroaniline

Step 1: Benzoyl Chloride Synthesis
- Reagents: Thionyl Chloride (SOCl₂)

- Conditions: Reflux

Step 2: Amide Coupling
- Reagents: p-Nitroaniline, Triethylamine

- Solvent: Dichloromethane (DCM)
- Conditions: Room Temperature

Intermediate:
N-(4-nitrophenyl)benzamide

Step 3: Catalytic Hydrogenation
- Reagents: H₂, 10% Pd/C

- Solvent: Ethanol
- Conditions: Room Temperature

Final Product:
N-(4-Aminophenyl)benzamide
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To cite this document: BenchChem. [Technical Guide: 4-(4-Dimethylaminobenzamido)aniline
and its Analogs]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8579839#4-4-dimethylaminobenzamido-aniline-cas-
number-lookup]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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